
Personal protective equipment for handling
Rituximab (anti-CD20)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rituximab (anti-CD20)

Cat. No.: B13396808 Get Quote

Essential Safety Protocols for Handling
Rituximab (anti-CD20)
This document provides crucial safety and logistical information for laboratory professionals

handling Rituximab. The following procedural guidance is designed to ensure the safe

handling, use, and disposal of this monoclonal antibody, minimizing occupational exposure and

maintaining a safe research environment.

Occupational Exposure and Protective Equipment
Summary
Rituximab is a monoclonal antibody that targets the CD20 protein. While it is not classified as a

cytotoxic agent unless conjugated to a cytotoxic molecule, precautions are necessary to

prevent potential immunogenic responses or other health effects from occupational exposure.

[1][2][3] Engineering controls, such as working in a biological safety cabinet (BSC) or a

chemical hood with local exhaust ventilation, should be the primary means of exposure control.

[4][5] Personal Protective Equipment (PPE) serves as a critical secondary barrier.

Below is a summary of occupational exposure limits set by manufacturers and the

recommended PPE for various handling procedures.

Table 1: Quantitative Exposure and Protection Data
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Parameter Value Source

Occupational Exposure
Limit (OEL)

380 µg/m³ (8-hour time-
weighted average)

Amgen Inc.[4]

Internal Occupational

Exposure Limit (IOEL)
0.04 mg/m³ Roche[6]

| Pfizer Occupational Exposure Band (OEB) | B-OEB 2 (Control exposure to <10,000 µ g/day ) |

Pfizer Inc.[5] |

Table 2: Recommended Personal Protective Equipment (PPE) for Rituximab Handling

Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine

Preparation &

Handling (Low
volume, no
aerosolization)

Safety glasses
with side
shields or
chemical
safety
goggles.[6][7]
[8]

Single pair of
impervious
gloves (e.g.,
Nitrile,
Neoprene, or
Butyl rubber).
[5][6]

Laboratory
coat.[4][9]

Not generally
required if
handled in a
ventilated
enclosure.[4]

Procedures with

Splash/Aerosol

Risk (e.g., large

transfers,

weighing)

Full-face shield

or safety

goggles.[4][5]

Double

chemotherapy-

tested gloves are

recommended as

a best practice.

[10]

Disposable, fluid-

resistant gown or

lab coat.[4][7]

An air-purifying

respirator (e.g.,

N95) may be

needed if

engineering

controls are

insufficient.[4][5]

| Spill Cleanup | Safety goggles and face shield.[4] | Double pair of chemical-resistant gloves.

[10] | Disposable, fluid-resistant gown.[4] | Air-purifying respirator (required for large spills or if

aerosols are generated).[4][5] |

Procedural Guide for Handling Rituximab

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-10855-57df8e94a98707.73085709
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD99132.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-10855-57df8e94a98707.73085709
https://www.biosynth.com/Files/MSDS/BR/16/MSDS_BR167936_2000_EN.pdf
https://file.medchemexpress.com/batch_PDF/HY-P9913A/Rituximab-anti-CD20-SDS-MedChemExpress.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD99132.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-10855-57df8e94a98707.73085709
https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://www.proteogenix.science/wp-content/uploads/documents/msds/MSDS_PX-TA1010.pdf
https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD99132.pdf
https://covid19.dkbmed.com/files/slide-decks/10-2-covid-slide-deck.pdf
https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://www.biosynth.com/Files/MSDS/BR/16/MSDS_BR167936_2000_EN.pdf
https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD99132.pdf
https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://covid19.dkbmed.com/files/slide-decks/10-2-covid-slide-deck.pdf
https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://www.msds.amgen.com/-/media/Themes/Amgen/msds-amgen-com/msds-amgen-com/documents/riabni-sds-20201218.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD99132.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to a standardized workflow is essential for minimizing exposure and ensuring

safety.

1. Risk Assessment and Preparation

Assess the Procedure: Before handling, evaluate the specific procedure for its potential to

generate splashes, aerosols, or spills.[5]

Gather Materials: Ensure all necessary materials, including PPE, spill kits, and disposal

containers, are readily accessible.[8]

Designated Area: Conduct all handling procedures in a designated area, such as a biological

safety cabinet (BSC) or a chemical fume hood, to minimize airborne exposure.[4][5]

2. Personal Protective Equipment (PPE) Protocol

A critical aspect of safe handling involves the correct sequence of putting on (donning) and

taking off (doffing) PPE to prevent contamination.

Donning Sequence:

Gown: Put on a disposable, fluid-resistant gown and fasten it securely.

Mask/Respirator: If required, don a mask or respirator.

Eye/Face Protection: Put on safety goggles or a face shield.

Gloves: Don the first pair of gloves, ensuring the cuffs are pulled over the sleeves of the

gown. If double-gloving, don the second pair over the first.

Doffing Sequence:

Outer Gloves: If double-gloved, remove the outer pair of gloves.

Gown and Inner Gloves: Remove the gown by rolling it down and away from the body. As

the gown is removed, peel off the inner gloves at the same time, pulling the gown sleeves

over them so the gloves end up inside the gown.
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Dispose: Dispose of the gown and gloves in a designated biohazard waste container.[11]

Hand Hygiene: Exit the work area and immediately wash hands thoroughly with soap and

water.[4]

Eye/Face Protection: Remove eye and face protection.

Mask/Respirator: Remove the mask or respirator.

Final Hand Hygiene: Wash hands again.

3. Spill Management

Alert Personnel: Immediately alert others in the area of the spill.

Containment: Cordon off the spill area.[4]

PPE: Don appropriate PPE as outlined in Table 2 for spill cleanup.

Absorption: For liquid spills, gently cover with an absorbent material (e.g., paper towels,

absorbent pads).[4]

Cleaning: Clean the spill area thoroughly with an appropriate cleaning agent, then

decontaminate the surface.

Disposal: Collect all contaminated materials (absorbent pads, PPE) and place them in a

sealed, clearly labeled hazardous waste container for proper disposal.[4][8]

4. Disposal Plan

Unused Product: Dispose of unused or partially used vials of Rituximab in designated

chemotherapy or hazardous drug waste containers, which are typically yellow or purple.[11]

These containers are destined for high-temperature incineration.

Contaminated Materials: All items that have come into contact with Rituximab, including

gloves, gowns, empty vials, syringes, and tubing, must be disposed of as hazardous waste.

[11][12]
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Sharps: Needles and syringes must be discarded immediately into a puncture-resistant

sharps container specifically labeled for chemotherapy or hazardous drug waste.[11]

Waste Segregation: Do not mix Rituximab-contaminated waste with general or other non-

hazardous biohazard waste streams. Follow your institution's specific guidelines for

cytotoxic/hazardous waste disposal.[12]

Visual Workflow and Logic Diagrams
The following diagrams illustrate the key workflows and decision-making processes for the safe

handling of Rituximab.
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Caption: Rituximab Handling and Safety Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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